Cas no 1004643-52-0 ((4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)-acetonitrile)

• Product Name: (4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)-acetonitrile
• CAS No: 1004643-52-0
• MF: C₇H₈ClN₃
• MW: 169.611519813538
• CID: 1070832
• PubChem ID: 7017733
• Update Time: 2025-09-24

(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)-acetonitrile
• AKOS B020926
• ART-CHEM-BB B020926
• (4-CHLORO-3,5-DIMETHYL-PYRAZOL-1-YL)-ACETONITRILE
• (4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile
• STK312134
• ALBB-004620
• AKOS000310663
• DB-016493
• CS-0329937
• DTXSID201239701
• 1004643-52-0
• (4-CHLORO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)METHYL CYANIDE
• (4-chloro-3,5-dimethylpyrazol-1-yl)acetonitrile
• 4-Chloro-3,5-dimethyl-1H-pyrazole-1-acetonitrile
• 2-(4-chloro-3,5-dimethylpyrazol-1-yl)acetonitrile
• 2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile

• MDL： MFCD04970011
• Inchi： 1S/C7H8ClN3/c1-5-7(8)6(2)11(10-5)4-3-9/h4H2,1-2H3
• InChI Key： OLOYPLHXOYMVOF-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(CC#N)C=1C

Computed Properties

• Exact Mass: 169.0406750g/mol
• Monoisotopic Mass: 169.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)-acetonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides